Cas no 7098-14-8 (1,3,5-Triazin-2(1H)-one,tetrahydro-)

1,3,5-Triazin-2(1H)-one,tetrahydro- structure
7098-14-8 structure
Product Name:1,3,5-Triazin-2(1H)-one,tetrahydro-
CAS No:7098-14-8
MF:C3H7N3O
MW:101.107179880142
CID:573463
PubChem ID:81542
Update Time:2025-04-19

1,3,5-Triazin-2(1H)-one,tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2(1H)-one,tetrahydro-
    • 1,3,5-Triazinan-2-one
    • tetrahydro-1,3,5-triazin-2(1H)-one
    • EN300-7580208
    • DTXSID3064564
    • SCHEMBL2172985
    • Z1255437058
    • AKOS015996098
    • 7098-14-8
    • EINECS 230-406-5
    • UN4R4YJ3MM
    • NS00021337
    • 1,3,5-Triazin-2(1H)-one, tetrahydro-
    • Inchi: 1S/C3H7N3O/c7-3-5-1-4-2-6-3/h4H,1-2H2,(H2,5,6,7)
    • InChI Key: GZMPNWZNKXKPGC-UHFFFAOYSA-N
    • SMILES: O=C1NCNCN1

Computed Properties

  • Exact Mass: 101.05901
  • Monoisotopic Mass: 101.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 74.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2A^2
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.11
  • Boiling Point: 406.1°C at 760 mmHg
  • Flash Point: 222.3°C
  • Refractive Index: 1.44
  • PSA: 53.16

1,3,5-Triazin-2(1H)-one,tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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A2B Chem LLC
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A2B Chem LLC
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Enamine
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